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8-Bromocaffeine: Basic Properties & Synthesis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Caffeine, 8-bromo-

CAS No.: 10381-82-5

Cat. No.: S572041

The table below summarizes the key identifiers and physical properties of 8-Bromocaffeine as reported in the

literature.
Property Description / Value
IUPAC Name 8-Bromocaffeine [1]
Molecular Formula CsHoBrN4O:2 [1]
Molar Mass 273.090 g-mol~t [1]
Appearance White, odorless solid [1]
Melting Point 206 °C (403 °F; 479 K) [1]
GHS Hazard Statement H302: Harmful if swallowed [1]

Detailed Synthesis Protocol

The synthesis of 8-Bromocaffeine is typically achieved through direct bromination of caffeine. One reported

method proceeds with an 85% yield [1].

¢ Reaction: Electrophilic aromatic substitution.
¢ Reactants: Caffeine and bromine (Br2).
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e Solvent: Glacial acetic acid.

e Acid Scavenger: Sodium acetate (to neutralize formed hydrogen bromide, HBr) [1].

¢ Alternative Method: Bromine can be generated in situ by oxidizing sodium bromide (NaBr) with
hydrogen peroxide (H202) in an aqueous caffeine solution [1].

For the synthesis of its derivative, 8-(4-bromophenoxy)caffeine, an Ullmann condensation reaction is used.

¢ Reactants: 8-Bromocaffeine and 4-bromophenol.

e Catalyst: Copper powder.

e Base: Sodium carbonate (Na2CO3).

¢ Solvent: Dimethylformamide (DMF), with a few drops of pyridine.

e Conditions: Reflux for 6 hours.

e Work-up & Purification: The crude product is dissolved in ethanol, filtered to remove carbonate and
copper catalysts, and purified by recrystallization from ethanol, yielding 51% with a melting point of
233-234 °C [2].

The following diagram illustrates the two-step synthesis workflow for creating 8-Bromocaffeine and its

derivative.
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Storage & Handling Guidelines

Based on its properties and general laboratory practices for similar organic compounds, here are the

recommended storage and handling guidelines.
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Recommended Storage Conditions

e Environment: Store in a cool, dry, and well-ventilated place.
e Container: Keep in a tightly sealed, light-resistant container (e.g., amber glass vial) to protect from

moisture and light [3].

e Temperature: While specific stability studies were not found, storing at room temperature (typically
defined as 15-25°C) is generally appropriate for stable solids. For long-term storage, a refrigerated
condition (2-8°C) can provide an additional margin of safety against potential degradation [3].

Safe Handling Precautions

¢ Personal Protective Equipment (PPE): Always wear appropriate gloves, protective clothing, and

safety glasses.
e Precautionary Statements: As 8-Bromocaffeine is labeled with the H302 warning ("Harmful if

swallowed"), avoid ingestion and avoid creating aerosols. Wash hands thoroughly after handling [1].
¢ Engineering Controls: Use dust control measures and ensure good ventilation to minimize
inhalation risk.

FAQs & Troubleshooting for Researchers

Q1: What is a key application of 8-Bromocaffeine in organic synthesis? Al: 8-Bromocaffeine serves as a
versatile reagent for the dehydration of aldoximes to nitriles. The reaction uses 8-Bromocaffeine with a base
like 1,8-diazabicyclo[5.4.0]Jundec-7-ene (DBU) in DMF, under both conventional heating (reflux) or

microwave irradiation, yielding nitriles in good to excellent yields [4].

Q2: 1 obtained a low yield during the synthesis of 8-(4-bromophenoxy)caffeine. What could be wrong?

A2: Low yields in the Ullmann condensation can be due to several factors:

o Catalyst Activity: Ensure the copper powder is fresh and finely divided to maximize catalytic surface
area.

e Moisture: The reaction should be performed under anhydrous conditions. Using a condenser with a
calcium chloride drying tube is recommended [2].

¢ Reaction Time: The 6-hour reflux time is critical; incomplete reaction will lead to lower yields of the
target compound.
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Q3: How should I store my purified 8-Bromocaffeine for long-term stability? A3: Although specific
ICH stability data is not available, the standard practice for such compounds is to store them in a tightly
sealed amber glass vial in a desiccator placed in a refrigerator (2-8°C). This protects the compound from

the main degrading factors: heat, light, air, and most importantly, moisture [3].

Important Note on Stability Data

Comprehensive, ICH-guided stability data (specifying exact shelf-life and degradation profiles under long-
term and accelerated conditions) for 8-bromocaffeine is not publicly available in the searched literature. The

storage guidelines provided are based on its chemical properties and standard laboratory practice.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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